Cas no 916812-28-7 (3-isopropylquinoline-6-carbaldehyde)

• Product Name: 3-isopropylquinoline-6-carbaldehyde
• CAS No: 916812-28-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 2113673
• Update Time: 2023-11-18

3-isopropylquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-isopropylquinoline-6-carbaldehyde
• 6-Quinolinecarboxaldehyde, 3-(1-methylethyl)-
• CID 87695435

• Inchi： 1S/C13H13NO/c1-9(2)12-6-11-5-10(8-15)3-4-13(11)14-7-12/h3-9H,1-2H3
• InChI Key： XCWORZONUXZWJV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C(C=1)=CC(=CN=2)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 30